Cas no 899827-16-8 (3-(4-hydroxy-3-methoxyphenyl)benzonitrile)
899827-16-8 structure
Product Name:3-(4-hydroxy-3-methoxyphenyl)benzonitrile
CAS No:899827-16-8
MF:C14H11NO2
MW:225.242643594742
MDL:MFCD18314982
CID:1949538
PubChem ID:11535919
Update Time:2025-09-19
3-(4-hydroxy-3-methoxyphenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-hydroxy-3-methoxyphenyl)benzonitrile
- MFCD18314982
- 4-(3-CYANOPHENYL)-2-METHOXYPHENOL
- DTXSID30468199
- 899827-16-8
- 4-(3-Cyanophenyl)-2-methoxyphenol, 95%
- AGN-PC-00B3JE
-
- MDL: MFCD18314982
- Inchi: 1S/C14H11NO2/c1-17-14-8-12(5-6-13(14)16)11-4-2-3-10(7-11)9-15/h2-8,16H,1H3
- InChI Key: OFPANXDKWNGSMM-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O
Computed Properties
- Exact Mass: 225.078978594Da
- Monoisotopic Mass: 225.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 53.3Ų
3-(4-hydroxy-3-methoxyphenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB321160-5 g |
4-(3-Cyanophenyl)-2-methoxyphenol, 95%; . |
899827-16-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB321160-5g |
4-(3-Cyanophenyl)-2-methoxyphenol, 95%; . |
899827-16-8 | 95% | 5g |
€1159.00 | 2025-04-15 |
3-(4-hydroxy-3-methoxyphenyl)benzonitrile Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
899827-16-8 (3-(4-hydroxy-3-methoxyphenyl)benzonitrile) Related Products
- 2024-83-1(3,4-Dimethoxybenzonitrile)
- 494868-39-2(Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis-)
- 4421-08-3(4-Hydroxy-3-methoxybenzonitrile)
- 52805-46-6(3-hydroxy-4-methoxy-benzonitrile)
- 89029-13-0(Benzonitrile, 3,4-dihydroxy-5-methoxy-)
- 23024-83-1(3,4-dimethoxybenzoic acid nitrile)
- 154848-38-1(3-(3-Methoxyphenyl)benzonitrile)
- 1885-35-4(3,4,5-Trimethoxybenzonitrile)
- 72684-95-8(4-hydroxy-3,5-dimethoxybenzonitrile)
- 154848-39-2(4-(3-Methoxyphenyl)benzonitrile)
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